Cas no 887352-04-7 (N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE)

• Product Name: N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE
• CAS No: 887352-04-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD03701111
• CID: 826984
• PubChem ID: 3673869
• Update Time: 2025-06-11

N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE
• FT-0661050
• 887352-04-7
• AB15730
• N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-oxobutanamide
• DTXSID30394904
• AKOS030254285
• DB-320858

• MDL： MFCD03701111
• Inchi： 1S/C15H21NO4/c1-11(17)9-15(18)16(2)8-7-12-5-6-13(19-3)14(10-12)20-4/h5-6,10H,7-9H2,1-4H3
• InChI Key： PJZKMELWTFQEPH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCN(C)C(CC(C)=O)=O)OC

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Additional information on N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE

Introduction to N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE (CAS No. 887352-04-7)

N-ACETOACETYL-N-METHYL-2-(3,4-DIMETHOXYPHENYL)ETHYLAMINE, identified by its CAS number 887352-04-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex aromatic and amine functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a N-acetoacetyl moiety and a dimethoxyphenyl substituent, make it a promising candidate for further investigation in drug discovery.

The N-acetoacetyl group is known for its ability to enhance the solubility and bioavailability of molecules, making it a valuable component in medicinal chemistry. Additionally, the 3,4-dimethoxyphenyl moiety introduces hydrophobicity and electronic properties that can influence the compound's interactions with biological targets. These characteristics have led researchers to explore its potential in various pharmacological contexts, including the treatment of neurological disorders and inflammatory conditions.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The amine functional group in N-acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine suggests that it may interact with receptors or enzymes involved in neurotransmission. Preliminary studies have indicated that compounds with similar structural motifs may have effects on pathways associated with mood regulation and cognitive function. This has prompted further investigation into the pharmacological profile of this compound.

The synthesis of N-acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of acetoacetamide with an appropriate alkylating agent to introduce the N-methyl group. Subsequent functionalization steps are employed to introduce the dimethoxyphenyl substituent, often through Suzuki coupling or other cross-coupling reactions. The final product is then purified using techniques such as column chromatography or recrystallization.

The chemical properties of this compound make it a versatile building block for more complex molecules. Researchers have explored its use in the synthesis of derivatives that may exhibit enhanced pharmacological activity or improved pharmacokinetic properties. For instance, modifications to the aromatic ring or the amine group can alter the compound's binding affinity and selectivity for biological targets. These modifications are often guided by computational modeling and experimental screening.

The potential therapeutic applications of N-acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine are broad and include treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with neurotransmitter systems suggests that it may modulate pathways involved in these conditions. Additionally, its anti-inflammatory properties have been explored in preclinical studies, indicating its potential as a treatment for chronic inflammatory diseases.

In conclusion, N-acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine (CAS No. 887352-04-7) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in the development of new treatments for human diseases.